![molecular formula C18H17N5O4 B4958838 5-nitro-N-(4-nitrophenyl)spiro[benzimidazole-2,1'-cyclohexan]-4-amine](/img/structure/B4958838.png)
5-nitro-N-(4-nitrophenyl)spiro[benzimidazole-2,1'-cyclohexan]-4-amine
Overview
Description
5-nitro-N-(4-nitrophenyl)spiro[benzimidazole-2,1'-cyclohexan]-4-amine, also known as NBC, is a compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications.
Scientific Research Applications
Synthesis and Transformation
5-nitrospiro[2H-benzimidazole-2,1′-cyclohexane] has been utilized as a convenient synthon for tricyclic heterocycles. It's been converted into various derivatives like the carbonitrile 5 and the 4-phenylthio derivative 4. These derivatives have been further transformed through reactions like photolytic cyclization and reductive hydrolysis, leading to the formation of compounds such as spiro[cyclohexane-imidazophenothiazine] and benzofurazan-4,5-diamine. These transformations highlight its versatility in synthesizing angular pteridine and purine analogues (Cada, Kramer, Neidlein, & Suschitzky, 1990).
Reactions with Nucleophiles
The compound reacts with nucleophiles like aliphatic amines and sodium hydroxide, leading to the formation of substituted oxides and derivatives. This reactivity suggests its potential in various organic synthesis pathways, where selective functional group transformations are crucial (Samsonov, Gatilov, Savel'ev, & Baranova, 2012).
Thermal Transformations
Its thermal transformations have been studied, revealing reversible isomerization and formation of derivatives like 7,8,9,10-tetrahydro-6H-azepino[1,2-a]benzimidazoles. Such studies are important for understanding the thermal stability and behavior of this compound under different conditions, which can be essential for its application in material science and pharmaceutical synthesis (Samsonov, Bagryanskaya, Gatilov, & Savel'ev, 2011).
Electrophilic Reactions
The compound's reactions with electrophilic reagents like bromine and nitric acid have been investigated. These reactions lead to various substitution products, demonstrating its potential in the synthesis of novel compounds with diverse functional groups (Samsonov, Gatilov, & Savel'ev, 2013).
Donor-Acceptor Polymer Synthesis
It has been used as an acceptor unit in donor–acceptor–donor type polymers, demonstrating its utility in polymer chemistry. The incorporation into polymers suggests its potential application in materials with specific electronic or optical properties (Ozelcaglayan, Şendur, Akbaşoğlu, Apaydin, Çırpan, & Toppare, 2012).
properties
IUPAC Name |
5-nitro-N-(4-nitrophenyl)spiro[benzimidazole-2,1'-cyclohexane]-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O4/c24-22(25)13-6-4-12(5-7-13)19-17-15(23(26)27)9-8-14-16(17)21-18(20-14)10-2-1-3-11-18/h4-9,19H,1-3,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTLGLLUFNPMSHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)N=C3C=CC(=C(C3=N2)NC4=CC=C(C=C4)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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